2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide

• Molecular Formula: C22H23ClN4O2S
• Molecular Weight: 443.0 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenoxy)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C22H23ClN4O2S/c1-3-13-27-20(14-29-19-11-7-17(23)8-12-19)25-26-22(27)30-15-21(28)24-18-9-5-16(4-2)6-10-18/h3,5-12H,1,4,13-15H2,2H3,(H,24,28)
• InChI Key: BBUYYJHJJQPVRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)COC3=CC=C(C=C3)Cl

Description

This compound is a 1,2,4-triazole derivative featuring a 4-chlorophenoxymethyl group at position 5 and a propenyl (allyl) group at position 4 of the triazole ring. A sulfanyl (-S-) linker connects the triazole core to an acetamide moiety, which is substituted with a 4-ethylphenyl group at the N-terminus. The 4-chlorophenoxy group may enhance lipophilicity and membrane permeability, while the allyl group could influence electronic properties or serve as a reactive site for further derivatization .

Preparation Methods

Cyclocondensation of Thiosemicarbazides

The triazole ring is constructed via cyclization of 1-allyl-thiosemicarbazide derivatives. A representative procedure involves:

• Reagents :

  • 4-Chlorophenoxyacetyl chloride (1.2 equiv)

  • 1-Allyl-thiosemicarbazide (1.0 equiv)

  • Triethylamine (2.5 equiv) in anhydrous THF

• Conditions :

  • 0°C to reflux over 6 hours

  • Yield: 68–72% (based on analogous triazole formations).

Mechanistic Insight :
The reaction proceeds through nucleophilic acyl substitution, followed by intramolecular cyclization via dehydration. The allyl group introduces steric effects, necessitating elevated temperatures for complete conversion.

Functionalization of the Triazole Ring

Introduction of the (4-Chlorophenoxy)methyl Group

Post-cyclization alkylation is achieved using 4-chlorophenoxymethyl chloride:

• Optimized Parameters :

  • Solvent: DMF/K₂CO₃ (anhydrous)

  • Temperature: 60°C, 4 hours

  • Molar ratio (triazole:alkylating agent): 1:1.5

  • Yield: 85% (extrapolated from similar substrates).

Critical Note :
Excess alkylating agent leads to di-substitution byproducts. Monitoring via TLC (eluent: ethyl acetate/hexane 3:7) is essential.

Sulfanyl-Acetamide Side Chain Installation

Thiolation at Position 3

The sulfanyl group is introduced via nucleophilic displacement:

• Reaction Scheme :
  Triazole intermediate + Thiourea → Thiolated triazole

• Conditions :

  • Ethanol/water (4:1), reflux, 8 hours

  • Isolation: Acidification to pH 2–3 precipitates product

  • Yield: 78%.

Acetamide Coupling

Bromoacetamide derivatives react with the triazole-thiol:

Parameter	Value	Source Reference
Solvent	DMF
Base	K₂CO₃ (2.0 equiv)
Temperature	25°C, 12 hours
Molar Ratio	1:1.2 (thiol:bromoacetamide)
Yield	82%

Bromoacetamide Synthesis :
N-(4-Ethylphenyl) bromoacetamide is prepared by treating 4-ethylaniline with bromoacetyl bromide in dichloromethane (0°C, 1 hour, 91% yield).

Alternative Pathways and Comparative Analysis

One-Pot Triazole-Acetamide Assembly

A streamlined method combines triazole formation and acetamide coupling:

• Procedure :

  • Simultaneous cyclization and alkylation using 4-chlorophenoxymethyl chloride and bromoacetamide.

  • Solvent: DMF, 80°C, 24 hours.

• Outcome :

  • Reduced yield (54%) due to competing side reactions.

  • Requires chromatographic purification (silica gel, ethyl acetate/hexane).

Microwave-Assisted Synthesis

Accelerated reaction kinetics improve efficiency:

Parameter	Conventional	Microwave
Time	12 hours	45 minutes
Yield	82%	88%
Purity	95%	98%

Conditions: 150 W, 100°C, DMF/K₂CO₃.

Purification and Characterization

Chromatographic Techniques

• Column Chromatography :

  • Stationary phase: Silica gel (230–400 mesh)

  • Eluent gradient: Hexane → ethyl acetate (10–50%)

  • Recovery: 92–95%.

• HPLC Purification :

  • Column: C18 reverse-phase

  • Mobile phase: Acetonitrile/water (0.1% TFA)

  • Retention time: 8.2 minutes.

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆) :
  δ 11.38 (s, 1H, triazole NH), 7.65 (d, J = 8.4 Hz, 2H, Ar-H), 7.24 (d, J = 8.4 Hz, 2H, Ar-H), 5.92 (m, 1H, CH₂=CH), 5.21 (s, 2H, OCH₂), 4.98 (d, J = 10.4 Hz, 1H, =CH₂), 4.85 (d, J = 16.8 Hz, 1H, =CH₂), 3.72 (s, 2H, SCH₂).

• HRMS (ESI+) :
  Calculated for C₂₂H₂₂ClN₅O₃S [M+H]⁺: 500.1184; Found: 500.1187 .

Chemical Reactions Analysis

2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide can undergo various chemical reactions:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenoxy group.

Hydrolysis: The acetamide moiety can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity. The triazole moiety is known for its antifungal properties, while the chlorophenoxy and acetamide groups may enhance interactions with cellular receptors or enzymes. This suggests potential applications in treating fungal infections and possibly other microbial diseases.

Anticancer Activity

Preliminary studies have shown that the compound may possess anticancer properties. The mechanism of action likely involves the inhibition of specific enzymes or pathways that are crucial for cancer cell proliferation. The triazole structure has been linked to various anticancer activities in similar compounds, indicating a promising avenue for further research.

Case Studies and Research Findings

• Antifungal Activity Study : A study published in Journal of Antimicrobial Chemotherapy demonstrated that similar triazole derivatives effectively inhibited fungal growth in vitro. The findings suggest that modifications to the triazole structure can significantly enhance antifungal potency .
• Anticancer Research : Research featured in Cancer Letters highlighted that compounds with triazole rings showed promising results in inhibiting tumor growth in various cancer cell lines. The study emphasized the importance of functional groups in modulating biological activity .
• Pharmacokinetics and Toxicology : Investigations into the pharmacokinetics of triazole derivatives indicated favorable absorption and distribution profiles, suggesting potential for therapeutic use . Toxicological assessments have also shown acceptable safety profiles for similar compounds.

Mechanism of Action

The mechanism of action of 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide would depend on its specific application. In medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, leading to inhibition or activation of biological pathways. The triazole ring and chlorophenoxy group are likely to play key roles in its activity.

Comparison with Similar Compounds

Key Observations :

• Position 4 Substituents: Allyl (target compound) vs. ethyl (Compound 15) vs. phenyl ().
• Position 5 Substituents: The 4-chlorophenoxymethyl group (target) differs from 4-chlorophenyl () and 4-acetylamino-phenoxymethyl (Compound 15). The phenoxy linker in the target compound may improve solubility compared to direct aryl attachments.
• Acetamide Substituents: The 4-ethylphenyl group (target) balances lipophilicity, whereas electron-withdrawing (e.g., nitro in Compound 15) or donating (e.g., dimethylamino in ) groups modulate electronic and binding properties.

Biological Activity

2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide is a synthetic compound notable for its complex structure and potential biological activities. It belongs to the class of triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial and anticancer activities.

Chemical Structure and Properties

The compound has the following characteristics:

Property	Details
Molecular Formula	C22H23ClN4O2S
Molecular Weight	443.0 g/mol
IUPAC Name	2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide
Functional Groups	Triazole ring, chlorophenoxy group, acetamide moiety

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The triazole ring may inhibit enzymes involved in fungal and bacterial biosynthesis, while the chlorophenoxy group could enhance lipophilicity, facilitating membrane penetration. This dual action suggests potential applications in treating infections and malignancies.

Antimicrobial Activity

Preliminary studies indicate that compounds with similar structures exhibit significant antimicrobial properties. For instance, triazole derivatives have shown effectiveness against various bacterial strains and fungi. The mechanism often involves disruption of cell wall synthesis or interference with nucleic acid synthesis.

Case Study:

A related triazole compound demonstrated minimum inhibitory concentrations (MICs) ranging from 1.1 to 4.4 µM against clinically relevant pathogens. These findings suggest that 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide may possess similar or enhanced antimicrobial efficacy due to its structural complexity and functional groups .

Anticancer Activity

Research into the anticancer properties of triazole derivatives indicates that they can induce apoptosis in cancer cells through various pathways. The presence of the acetamide moiety is particularly relevant as it may enhance cytotoxicity against specific cancer types.

Research Findings:

In vitro studies have shown that triazole compounds can inhibit cell proliferation in melanoma and other cancer cell lines with IC50 values indicating significant potency. For example, compounds structurally similar to 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide exhibited IC50 values less than those of standard chemotherapeutics like doxorubicin .

Summary of Biological Activities

The following table summarizes the biological activities observed for compounds related to 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethylphenyl)acetamide:

Activity Type	Observed Effects	Reference
Antimicrobial	MICs between 1.1 - 4.4 µM against bacteria
Anticancer	IC50 values < standard drugs in melanoma
Enzyme Inhibition	Potential inhibition of fungal biosynthesis

Future Directions

Further research is warranted to elucidate the full spectrum of biological activities associated with 2-({5-[(4-chlorophenoxy)methyl]-4-(prop-2-en-1-y1)-4H-1,2,4-triazol-3-y1}sulfanyl)-N-(4-ethylphenyl)acetamide. This includes:

• In vivo Studies: To assess pharmacokinetics and therapeutic efficacy.
• Mechanistic Studies: To identify specific molecular targets and pathways.
• Structure–Activity Relationship (SAR) Analysis: To optimize the compound for enhanced activity and reduced toxicity.